2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-benzyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O4S2/c1-31-20-12-11-17(24)13-18(20)25-22(28)15-32-23-26-33(29,30)21-10-6-5-9-19(21)27(23)14-16-7-3-2-4-8-16/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key: WVJCIISDXJBSQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NS(=O)(=O)C3=CC=CC=C3N2CC4=CC=CC=C4
• Molecular Formula: C23H20ClN3O4S2
• Molecular Weight: 502.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzyl group, a benzo[e][1,2,4]thiadiazin ring with two oxygen atoms attached to the sulfur atom (1,1-dioxido), and a chloro-methoxyphenyl group. These functional groups could potentially confer a variety of chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzo[e][1,2,4]thiadiazin ring suggests that the compound may have a planar structure in this region. The benzyl and chloro-methoxyphenyl groups could add steric bulk, potentially influencing the compound’s conformation and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the thiadiazin ring could potentially participate in electrophilic aromatic substitution reactions. The benzyl and chloro-methoxyphenyl groups might also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to make definitive statements about these properties.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. Potential areas of interest could include exploring its reactivity, investigating its potential biological activity, and assessing its safety profile.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to interact with various targets such asKATP channels and AMPA receptors .

Mode of Action

It is known that the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring, such as alkyl, aryl, alkylamino, benzyl, keto, etc, are responsible for its activity .

Biochemical Pathways

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have shown a variety of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer effects .

Result of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a variety of pharmacological activities .